Cas no 117-96-4 (Diatrizoic acid)

• Product Name: Diatrizoic acid
• CAS No: 117-96-4
• MF: C₁₁H₉I₃N₂O₄
• MW: 613.913579702377
• MDL: MFCD00069960
• CID: 145938
• Update Time: 2026-05-14

Diatrizoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis(acetylamino)-2,4,6-triiodo-
• Diatrizoic acid
• Amidotrizoic Acid
• 3,5-Bis(acetylamino)-2,4,6-triiodobenzoic acid
• Amidotriazoic acid
• 3,5-Bis(acetamido)-2,4,6-triiodobenzoic Acid
• 3,5-Di(acetamido)-2,4,6-triiodobenzoic Acid
• Amidotrizoic Acid,Diatrizoic acid
• Diatrizoate
• NSC 262168
• 2,4,6-triiodo-3,5-diacetamidobenzoic acid
• 3,5-diacetamido-2,4,6-triiodobenzoic acid
• amidotrizoate
• diat
• odiston
• urotrast
• triombrin
• NSC-61815
• Diatrizoic
• diatriazoate
• Diaztrizoate
• Urogranoic acid
• Urografin acid
• Diatrizoesaure
• Acide amidotrizoique
• Acidum amidotrizoicum
• Methalamic acid
• Hypaque
• DIAT [German]
• Triombrin [Russian]
• Amidotrzoique (acide)
• Benzoic acid, 3,5-bis(acetylamino)-2,4,6-triiodo-
• Diatrizoesaure [German]
• Acidum diacetylaminotrijodbenzoicum
• S 17

• MDL： MFCD00069960
• Inchi： 1S/C11H9I3N2O4/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-2H3,(H,15,17)(H,16,18)(H,19,20)
• InChI Key： YVPYQUNUQOZFHG-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(=O)O[H])=C(C=1N([H])C(C([H])([H])[H])=O)I)I)N([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 613.77000
• Monoisotopic Mass: 613.77
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.8
• Topological Polar Surface Area: 95.5

Experimental Properties

• Color/Form: Colorless powder.
• Density: 2.4079 (estimate)
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: 325.2ºC
• Refractive Index: 1.802
• Solubility: Soluble in Methanol.
• PSA: 95.50000
• LogP: 3.26140
• Solubility: Insoluble in water, soluble in lye to form sodium salt.
• Merck: 2992

Diatrizoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DG5950000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances